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molecular formula C12H13BrF3NSi B8456533 3-Bromo-5-(trifluoromethyl)-2-[(trimethylsilyl)ethynyl]aniline

3-Bromo-5-(trifluoromethyl)-2-[(trimethylsilyl)ethynyl]aniline

Cat. No. B8456533
M. Wt: 336.22 g/mol
InChI Key: IVRDDQQLQGUVJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08026257B2

Procedure details

3-Bromo-2-iodo-5-(trifluoromethyl)aniline (18.7 g, 51.1 mmol) was dissolved in triethylamine (400 mL). To this was added dichlorobis(triphenylphosphine)palladium(II) (3.59 g, 5.11 mmol), copper(I) iodide (0.973 g, 5.11 mmol), and trimethylsilylacetylene (5.52 g, 56.2 mmol). The reaction was stirred for 2 h at ambient temperature, at 80° C. for 2 h, and then evaporated. The residue was purified by chromatography on silica gel with 5% ethyl acetate/hexanes to give 10.67 g (62.1%) as a brown liquid. 1H-NMR (CDCl3, 400 MHz) δ 7.13 (s, 1H), 6.82 (s, 1H), 4.52 (bs, 2H), 0.29 (s, 9H); LC/MS (HPLC method 4): tR=4.208 min, 336.05(MH)+.
Name
3-Bromo-2-iodo-5-(trifluoromethyl)aniline
Quantity
18.7 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
400 mL
Type
solvent
Reaction Step One
Name
trimethylsilylacetylene
Quantity
5.52 g
Type
reactant
Reaction Step Two
Name
dichlorobis(triphenylphosphine)palladium(II)
Quantity
3.59 g
Type
catalyst
Reaction Step Two
Name
copper(I) iodide
Quantity
0.973 g
Type
catalyst
Reaction Step Two
Name
3-Bromo-5-(trifluoromethyl)-2-((trimethylsilyl)ethynyl)aniline

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3](I)=[C:4]([CH:6]=[C:7]([C:9]([F:12])([F:11])[F:10])[CH:8]=1)[NH2:5].[CH3:14][Si:15]([C:18]#[CH:19])([CH3:17])[CH3:16]>C(N(CC)CC)C.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cu]I>[Br:1][C:2]1[C:3]([C:19]#[C:18][Si:15]([CH3:17])([CH3:16])[CH3:14])=[C:4]([CH:6]=[C:7]([C:9]([F:12])([F:11])[F:10])[CH:8]=1)[NH2:5] |^1:29,48|

Inputs

Step One
Name
3-Bromo-2-iodo-5-(trifluoromethyl)aniline
Quantity
18.7 g
Type
reactant
Smiles
BrC=1C(=C(N)C=C(C1)C(F)(F)F)I
Name
triethylamine
Quantity
400 mL
Type
solvent
Smiles
C(C)N(CC)CC
Step Two
Name
trimethylsilylacetylene
Quantity
5.52 g
Type
reactant
Smiles
C[Si](C)(C)C#C
Name
dichlorobis(triphenylphosphine)palladium(II)
Quantity
3.59 g
Type
catalyst
Smiles
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
Name
copper(I) iodide
Quantity
0.973 g
Type
catalyst
Smiles
[Cu]I

Conditions

Temperature
Control Type
AMBIENT
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred for 2 h at ambient temperature, at 80° C. for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was purified by chromatography on silica gel with 5% ethyl acetate/hexanes
CUSTOM
Type
CUSTOM
Details
to give 10.67 g (62.1%) as a brown liquid

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-Bromo-5-(trifluoromethyl)-2-((trimethylsilyl)ethynyl)aniline
Type
Smiles
BrC=1C(=C(N)C=C(C1)C(F)(F)F)C#C[Si](C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.